Cas no 1020409-17-9 (Methyl 3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate)

• Product Name: Methyl 3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate
• CAS No: 1020409-17-9
• MF: C₈H₆Cl₃NO₃
• MW: 270.497139453888
• CID: 2853060
• PubChem ID: 73555085
• Update Time: 2025-10-29

Methyl 3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1020409-17-9
• Methyl3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate
• Methyl 3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate

• Inchi： 1S/C8H6Cl3NO3/c1-12-6(8(14)15-2)4(10)3(9)5(11)7(12)13/h1-2H3
• InChI Key： PSRVFCOHQNHDCR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(N(C)C=1C(=O)OC)=O)Cl)Cl

Computed Properties

• Exact Mass: 268.941326Da
• Monoisotopic Mass: 268.941326Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on Methyl 3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate

Comprehensive Overview of Methyl 3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS No. 1020409-17-9)

Methyl 3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS No. 1020409-17-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique trichlorinated pyridine structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₈H₆Cl₃NO₃, highlights the presence of multiple functional groups, including a methyl ester and a 1-methyl-6-oxo-1,6-dihydropyridine core, which contribute to its reactivity and versatility in chemical transformations.

In recent years, the demand for Methyl 3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate has surged due to its potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. The compound's CAS No. 1020409-17-9 is frequently searched in academic databases and patent filings, reflecting its growing importance in synthetic chemistry. Additionally, its structural similarity to other chlorinated pyridines has sparked discussions about its potential in addressing challenges related to antimicrobial resistance and sustainable agriculture.

The synthesis of Methyl 3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate typically involves multi-step reactions, including chlorination, esterification, and cyclization. These processes are optimized to achieve high yields and purity, which are critical for its use in downstream applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm the compound's identity and assess its quality. The compound's stability under various conditions is also a topic of interest, as it influences its storage and handling protocols.

From an environmental perspective, the biodegradability and ecotoxicity of Methyl 3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate are under scrutiny, aligning with the global push for green chemistry and sustainable practices. Regulatory agencies and industry stakeholders are collaborating to evaluate its safety profile and ensure compliance with international standards. This focus on sustainability has led to innovations in catalytic methods and solvent-free reactions, which minimize waste and reduce the environmental footprint of its production.

In the pharmaceutical sector, Methyl 3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate is explored for its potential to modulate biological targets, such as enzyme inhibitors and receptor agonists. Its chlorinated pyridine scaffold is a common motif in drugs targeting central nervous system disorders and metabolic diseases. The compound's ability to undergo further functionalization makes it a valuable tool for medicinal chemists seeking to optimize drug candidates for efficacy and safety.

Agrochemical applications of Methyl 3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate include its use as a precursor for herbicides and pesticides. Its trichlorinated structure enhances the bioactivity of derived compounds, offering solutions for pest resistance management and crop yield improvement. As the agricultural industry faces pressure to meet the demands of a growing population, innovations in crop protection chemicals are more critical than ever, positioning this compound as a key player in the field.

In conclusion, Methyl 3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS No. 1020409-17-9) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique chemical properties and adaptability make it a subject of ongoing research and development. As scientific advancements continue to unfold, this compound is poised to contribute significantly to innovations in healthcare and agriculture, addressing some of the most pressing challenges of our time.